Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate
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Overview
Description
Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate is a pharmaceutical intermediate . It is mainly used for the synthesis of palbociclib , a selective inhibitor of the cyclin-dependent kinases CDK4 and CDK6 .
Synthesis Analysis
The compound can be synthesized by dehydrogenation of 1-Boc-4-(6-nitro-3-pyridyl)piperazine and palladium on carbon in ethanol . This process involves the use of an H2 balloon for 3 hours .Molecular Structure Analysis
The molecular formula of the compound is C14H22N4O2 . Its molecular weight is 278.35 . The InChI Key is RMULRXHUNOVPEI-UHFFFAOYSA-N .Chemical Reactions Analysis
The compound is used as a key intermediate in the synthesis of palbociclib . The specific chemical reactions involving this compound are not detailed in the sources.Physical And Chemical Properties Analysis
The compound has a melting point of 130-132℃ and a predicted boiling point of 454.1±45.0 °C . It has a density of 1.182 and a vapor pressure of 0-0Pa at 20-25℃ . It is slightly soluble in DMSO and very slightly soluble in methanol . The compound is sensitive to air .Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : The compound has been synthesized through condensation reactions, highlighting its role as a precursor in organic synthesis. For instance, Sanjeevarayappa et al. (2015) described the synthesis and characterization of a derivative through condensation, confirmed by spectroscopic and X-ray diffraction studies. This research underscores the compound's utility in constructing complex molecular architectures (Sanjeevarayappa et al., 2015).
Crystal Structure Analysis : Gumireddy et al. (2021) explored the crystal structure of a piperazine derivative, highlighting the synthetic utility of the second nitrogen atom in the N-tert-butyl piperazine substructure. This study exemplifies the use of tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate derivatives in pharmacologically relevant core generation (Gumireddy et al., 2021).
Biological Evaluation
- Antibacterial and Anthelmintic Activity : The compound and its derivatives have been evaluated for in vitro antibacterial and anthelmintic activities. Sanjeevarayappa et al. (2015) found that a specific derivative exhibited moderate anthelmintic activity, contributing to the understanding of the compound's potential biological applications (Sanjeevarayappa et al., 2015).
Pharmaceutical Compound Development
Potential Antipsychotic Agents : Heterocyclic carboxamides derived from the compound have been investigated for their potential as antipsychotic agents. Norman et al. (1996) evaluated analogues in vitro for binding to dopamine and serotonin receptors, highlighting the compound's relevance in developing medications for mood disorders (Norman et al., 1996).
Antimalarial Activity : Research into derivatives of this compound has also explored their antimalarial properties, indicating the compound's importance in creating new therapeutic agents (Cunico et al., 2009).
Safety and Hazards
The compound is classified as a warning under the GHS system . It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P280a), and if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O2/c1-14(2,3)20-13(19)18-6-4-17(5-7-18)12-8-11(15)9-16-10-12/h8-10H,4-7,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZFUVIYLYULVSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CN=CC(=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1245914-05-9 |
Source
|
Record name | tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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